Cas no 588712-72-5 (Methyl 4-ethyl-2-[[[(2-furanylmethyl)amino]thioxomethyl]amino]-5-methyl-3-thiophenecarboxylate)

• Product Name: Methyl 4-ethyl-2-[[[(2-furanylmethyl)amino]thioxomethyl]amino]-5-methyl-3-thiophenecarboxylate
• CAS No: 588712-72-5
• MF: C₁₅H₁₈N₂O₃S₂
• MW: 338.445021152496
• CID: 6093121
• Update Time: 2025-06-14

Methyl 4-ethyl-2-[[[(2-furanylmethyl)amino]thioxomethyl]amino]-5-methyl-3-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-ethyl-2-[[[(2-furanylmethyl)amino]thioxomethyl]amino]-5-methyl-3-thiophenecarboxylate

• Inchi： 1S/C15H18N2O3S2/c1-4-11-9(2)22-13(12(11)14(18)19-3)17-15(21)16-8-10-6-5-7-20-10/h5-7H,4,8H2,1-3H3,(H2,16,17,21)
• InChI Key： NEAGMPFDBWJCTA-UHFFFAOYSA-N
• SMILES： C1(NC(NCC2=CC=CO2)=S)SC(C)=C(CC)C=1C(OC)=O

Experimental Properties

• Density: 1.305±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 475.4±55.0 °C(Predicted)
• pka: 12.03±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 4-ethyl-2-[[[(2-furanylmethyl)amino]thioxomethyl]amino]-5-methyl-3-thiophenecarboxylate

Research Brief on Methyl 4-ethyl-2-[[[(2-furanylmethyl)amino]thioxomethyl]amino]-5-methyl-3-thiophenecarboxylate (CAS: 588712-72-5)

Methyl 4-ethyl-2-[[[(2-furanylmethyl)amino]thioxomethyl]amino]-5-methyl-3-thiophenecarboxylate (CAS: 588712-72-5) is a thiophene-based compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound features a unique structural motif combining thiophene, furan, and thiourea functionalities, making it a promising candidate for the design of novel bioactive molecules. Recent studies have explored its synthesis, physicochemical properties, and biological activities, particularly in the context of enzyme inhibition and antimicrobial effects.

The synthesis of Methyl 4-ethyl-2-[[[(2-furanylmethyl)amino]thioxomethyl]amino]-5-methyl-3-thiophenecarboxylate typically involves multi-step organic reactions, including the condensation of substituted thiophene derivatives with furfuryl isothiocyanate. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry are employed to confirm its structure and purity. Recent optimizations in synthetic protocols have improved yields and reduced reaction times, facilitating further pharmacological evaluations.

In terms of biological activity, preliminary studies indicate that this compound exhibits moderate to strong inhibitory effects against certain enzymes, such as tyrosine kinases and proteases, which are critical targets in cancer and inflammatory diseases. Molecular docking simulations suggest that the thiourea and furan moieties play a key role in binding to active sites, providing a basis for structure-activity relationship (SAR) studies. Additionally, antimicrobial screening has revealed promising activity against Gram-positive bacteria, though further mechanistic studies are needed.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of Methyl 4-ethyl-2-[[[(2-furanylmethyl)amino]thioxomethyl]amino]-5-methyl-3-thiophenecarboxylate. Issues such as solubility, metabolic stability, and bioavailability must be addressed to advance its development as a therapeutic agent. Recent efforts have focused on derivatization and formulation strategies to overcome these limitations.

In conclusion, Methyl 4-ethyl-2-[[[(2-furanylmethyl)amino]thioxomethyl]amino]-5-methyl-3-thiophenecarboxylate represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to elucidate its mechanism of action, expand its therapeutic applications, and improve its drug-like properties. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to fully realize its potential in the pharmaceutical industry.